Cas no 1807029-70-4 (2,4-Bis(trifluoromethyl)-5-cyanoanisole)

• Product name: 2,4-Bis(trifluoromethyl)-5-cyanoanisole
• CAS No: 1807029-70-4
• MF: C₁₀H₅F₆NO
• MW: 269.143223524094
• CID: 4960503

2,4-Bis(trifluoromethyl)-5-cyanoanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-cyanoanisole

• Inchi： 1S/C10H5F6NO/c1-18-8-2-5(4-17)6(9(11,12)13)3-7(8)10(14,15)16/h2-3H,1H3
• InChI Key： VDDUVAMJPAJGCC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=C(C(F)(F)F)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 3.4
• Topological Polar Surface Area: 33

Additional information on 2,4-Bis(trifluoromethyl)-5-cyanoanisole

Recent Advances in the Study of 2,4-Bis(trifluoromethyl)-5-cyanoanisole (CAS: 1807029-70-4) in Chemical Biology and Pharmaceutical Research

2,4-Bis(trifluoromethyl)-5-cyanoanisole (CAS: 1807029-70-4) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. The presence of multiple trifluoromethyl groups and a cyano moiety in its structure imparts high electron-withdrawing characteristics, making it a valuable intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 2,4-Bis(trifluoromethyl)-5-cyanoanisole as a key building block in the development of novel drug candidates. Its structural features enable it to participate in various chemical reactions, such as nucleophilic aromatic substitution and cross-coupling reactions, which are pivotal in medicinal chemistry. For instance, researchers have utilized this compound to synthesize derivatives with enhanced pharmacokinetic properties, including improved metabolic stability and membrane permeability. These derivatives have shown promising activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways.

In addition to its pharmaceutical applications, 2,4-Bis(trifluoromethyl)-5-cyanoanisole has been investigated for its potential use in agrochemicals. The trifluoromethyl groups are known to enhance the lipophilicity and bioavailability of agrochemical compounds, thereby improving their efficacy. Recent reports suggest that derivatives of this compound exhibit potent herbicidal and fungicidal activities, making them attractive candidates for crop protection. Furthermore, its stability under various environmental conditions underscores its suitability for field applications.

From a synthetic perspective, advancements in the preparation of 2,4-Bis(trifluoromethyl)-5-cyanoanisole have been reported, with a focus on optimizing yield and purity. Novel catalytic methods, including transition metal-catalyzed reactions, have been employed to streamline its synthesis. These methods not only reduce the reliance on hazardous reagents but also improve the scalability of the process, which is critical for industrial applications. Analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in characterizing the compound and its derivatives, ensuring their structural integrity and purity.

Despite these advancements, challenges remain in the widespread adoption of 2,4-Bis(trifluoromethyl)-5-cyanoanisole. Issues such as cost-effectiveness, environmental impact, and regulatory compliance need to be addressed. Future research directions may include the development of greener synthetic routes and the exploration of its mechanism of action in greater detail. Collaborative efforts between academia and industry will be essential to unlock the full potential of this compound in chemical biology and pharmaceutical research.

In conclusion, 2,4-Bis(trifluoromethyl)-5-cyanoanisole (CAS: 1807029-70-4) represents a versatile and promising compound with diverse applications in drug discovery and agrochemical development. Its unique structural attributes and reactivity profile make it a valuable tool for researchers aiming to design novel bioactive molecules. Continued investigation into its properties and applications is expected to yield significant contributions to the field of chemical biology and beyond.